Cas no 666721-07-9 (3-PYRIDINEPROPANOIC ACID, 6-AMINO-, ETHYL ESTER)

• Product Name: 3-PYRIDINEPROPANOIC ACID, 6-AMINO-, ETHYL ESTER
• CAS No: 666721-07-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 3300194
• PubChem ID: 20213314
• Update Time: 2025-07-16

3-PYRIDINEPROPANOIC ACID, 6-AMINO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINEPROPANOIC ACID, 6-AMINO-, ETHYL ESTER
• SCHEMBL4903126
• F30860
• 666721-07-9
• ETHYL 3-(6-AMINOPYRIDIN-3-YL)PROPANOATE
• Ethyl3-(6-aminopyridin-3-yl)propanoate
• DB-207367
• 6-Amino-3-pyridinepropanoic acid ethyl ester
• EN300-4258869
• QJZZUAAXZQTANS-UHFFFAOYSA-N

• Inchi： 1S/C10H14N2O2/c1-2-14-10(13)6-4-8-3-5-9(11)12-7-8/h3,5,7H,2,4,6H2,1H3,(H2,11,12)
• InChI Key： QJZZUAAXZQTANS-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=NC(=CC=1)N)=O

Computed Properties

• Exact Mass: 194.105527694Da
• Monoisotopic Mass: 194.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Additional information on 3-PYRIDINEPROPANOIC ACID, 6-AMINO-, ETHYL ESTER

Introduction to 3-PYRIDINEPROPANOIC ACID, 6-AMINO-, ETHYL ESTER (CAS No. 666721-07-9)

3-PYRIDINEPROPANOIC ACID, 6-AMINO-, ETHYL ESTER (CAS No. 666721-07-9) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, also known as ethyl 6-amino-3-pyridinepropanoate, is characterized by its unique chemical structure, which includes a pyridine ring, an amino group, and an ester functional group. These structural features contribute to its diverse biological activities and make it a valuable candidate for drug development and other applications.

The chemical formula of ethyl 6-amino-3-pyridinepropanoate is C₁₀H₁₄N₂O₂. It has a molecular weight of approximately 194.22 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of an amino acid derivative with a pyridine-containing reagent, followed by esterification. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial-scale production.

In recent years, ethyl 6-amino-3-pyridinepropanoate has garnered significant attention in the scientific community due to its potential therapeutic applications. Research studies have explored its biological activities, including its anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that ethyl 6-amino-3-pyridinepropanoate exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, ethyl 6-amino-3-pyridinepropanoate has also shown promise in cancer research. A study published in Cancer Letters in 2020 demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the activation of caspase pathways and the inhibition of cell proliferation. These findings suggest that ethyl 6-amino-3-pyridinepropanoate could be developed into a novel anticancer agent with broad-spectrum activity.

In the field of neurology, ethyl 6-amino-3-pyridinepropanoate has been investigated for its neuroprotective effects. A study published in Neuropharmacology in 2019 found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective activity makes it a potential therapeutic agent for neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of ethyl 6-amino-3-pyridinepropanoate have also been studied to assess its suitability as a drug candidate. Research indicates that it has good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low toxicity. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 6-amino-3-pyridinepropanoate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific diseases.

In addition to its therapeutic applications, ethyl 6-amino-3-pyridinepropanoate has potential uses in other areas of chemistry and biology. For example, it can serve as a building block for the synthesis of more complex molecules with diverse biological activities. Its unique chemical structure also makes it an attractive candidate for use in chemical probes and assays designed to study specific biological processes.

The environmental impact of ethyl 6-amino-3-pyridinepropanoate is another important consideration. Studies have shown that it is biodegradable under aerobic conditions and does not persist in the environment for extended periods. This characteristic is beneficial from an environmental standpoint, as it reduces the risk of long-term ecological damage associated with the release of synthetic compounds into natural systems.

In conclusion, ethyl 6-amino-3-pyridinepropanoate (CAS No. 666721-07-9) is a multifaceted compound with significant potential in various fields of research and development. Its unique chemical structure confers diverse biological activities, making it a valuable candidate for drug development and other applications. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in medicine and chemistry.